4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H14N2O4S2/c1-14(2)20(16,17)10-6-11(19-8-10)12(15)13-7-9-4-3-5-18-9/h3-6,8H,7H2,1-2H3,(H,13,15)
• InChI Key: KJAUDSIJIDRMFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)C(=O)NCC2=CC=CO2
• Molecular Formula: C12H14N2O4S2
• Molecular Weight: 314.4 g/mol

Description

4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a dimethylsulfamoyl group and a furan-2-ylmethyl group. The presence of these functional groups imparts distinct chemical properties to the compound, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide typically involves multiple steps, starting with the preparation of the thiophene ring. The thiophene ring can be synthesized through the Paal-Knorr synthesis, which involves the cyclization of 1,4-diketones in the presence of a dehydrating agent. Once the thiophene ring is formed, it is further functionalized with a dimethylsulfamoyl group and a furan-2-ylmethyl group through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine.

Substitution: Nucleophilic substitution reactions can replace the dimethylsulfamoyl group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 4-(methylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide
• 4-(ethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide
• 4-(dimethylsulfamoyl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

Uniqueness

4-(dimethylsulfamoyl)-N-(furan-2-ylmethyl)thiophene-2-carboxamide is unique due to the specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.